

# Application Notes & Protocols for Complex Molecule and Pharmaceutical Synthesis

**Author:** BenchChem Technical Support Team. **Date:** May 2026

## Compound of Interest

Compound Name: *Potassium (piperidin-1-  
YL)methyltrifluoroborate*

CAS No.: *888711-54-4*

Cat. No.: *B1371541*

[Get Quote](#)

## Abstract

The synthesis of structurally complex molecules is the bedrock of modern pharmaceutical development. It enables the creation of novel therapeutics that can address a wide range of human diseases. This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the core strategies and enabling technologies that are defining the cutting edge of pharmaceutical synthesis. By explaining the causality behind experimental choices and providing detailed, validated protocols, this document aims to serve as a practical resource for scientists working to translate complex chemical structures into life-saving medicines.

## Introduction: The Strategic Imperative of Complex Synthesis

The quest for new medicines is inextricably linked to the art and science of chemical synthesis. While nature provides a vast library of biologically active compounds, their direct isolation is often impractical for sustainable drug production.<sup>[1]</sup> Furthermore, the ability to rationally design

and synthesize novel molecular architectures is crucial for optimizing therapeutic properties, overcoming resistance, and discovering new mechanisms of action.[2][3]

Modern drug discovery navigates a vast "chemical space," aiming to create molecules with high potency, selectivity, and favorable pharmacokinetic profiles.[4] This requires a sophisticated synthetic toolbox, capable of constructing intricate three-dimensional structures, often containing multiple chiral centers and sensitive functional groups.[2][5] This guide will delve into the principal strategies that govern the planning of these complex syntheses and the innovative technologies that are making them more efficient, safe, and sustainable.

## Foundational Synthetic Strategies

The approach to synthesizing a complex pharmaceutical agent is a critical decision that influences the entire drug development pipeline. Several overarching strategies have been developed, each with distinct philosophies and applications.

### Target-Oriented Synthesis (TOS)

Target-Oriented Synthesis (TOS) is the classical and most established approach, focusing on the construction of a single, predetermined molecule of interest.[6][7] This strategy is the cornerstone of synthesizing natural products and their analogs for pharmaceutical use.

- **Core Principle:** TOS employs a powerful planning algorithm known as retrosynthetic analysis.[6][7][8] This process involves mentally deconstructing the complex target molecule into simpler, commercially available starting materials through a series of logical "disconnections." [7]
- **Causality in a Nutshell:** The primary goal of TOS is efficiency and practicality in reaching a specific molecular destination.[1] It is a convergent approach, where the focus is on optimizing each step to maximize the yield and purity of the final product.[7] This is particularly crucial in pharmaceutical manufacturing, where scalability and cost-effectiveness are paramount.[3]
- **Application:** TOS is indispensable when a specific molecule has been identified as a promising drug candidate, for example, through the screening of natural product libraries or computational design.[8][9]

## Diversity-Oriented Synthesis (DOS)

In contrast to the focused nature of TOS, Diversity-Oriented Synthesis (DOS) aims to efficiently generate collections of structurally diverse small molecules.<sup>[6][10]</sup> This approach is particularly valuable in the early stages of drug discovery for exploring broad areas of chemical space and identifying novel biological activities.<sup>[4][10][11]</sup>

- **Core Principle:** DOS utilizes a "forward-thinking" synthetic analysis.<sup>[4][9]</sup> Instead of starting with the product in mind, DOS strategies begin with simple building blocks and apply a series of branching reaction pathways to create a wide array of distinct molecular scaffolds.<sup>[11]</sup>
- **Causality in a Nutshell:** The key objective of DOS is to maximize structural diversity, thereby increasing the probability of discovering molecules that can modulate new and challenging biological targets, such as protein-protein interactions.<sup>[4]</sup> This strategy addresses a fundamental limitation of traditional compound libraries, which are often composed of structurally similar molecules.<sup>[10]</sup>
- **Application:** DOS is a powerful engine for generating novel compound libraries for high-throughput screening campaigns, aiming to identify "hits" for previously "undruggable" targets.<sup>[11]</sup>

## Biomimetic Synthesis

Biomimetic synthesis draws inspiration from nature's own elegant and efficient methods for constructing complex molecules.<sup>[1][12][13]</sup> By mimicking proposed biosynthetic pathways, chemists can often devise highly concise and stereoselective routes to natural products.<sup>[14][15]</sup>

- **Core Principle:** This strategy involves identifying key biosynthetic transformations, such as enzyme-catalyzed cyclizations, rearrangements, and oxidative couplings, and then developing laboratory conditions to replicate these processes.<sup>[1][12][14]</sup>
- **Causality in a Nutshell:** Nature has evolved highly optimized pathways to build complex structures from simple precursors.<sup>[1]</sup> Biomimetic synthesis leverages this evolutionary wisdom to achieve remarkable synthetic efficiency, often involving cascade reactions where multiple bonds are formed in a single operation.<sup>[14]</sup>

- Application: This approach is particularly powerful for the synthesis of intricate natural products like alkaloids, terpenoids, and polyketides, which often possess significant therapeutic potential.[\[14\]](#) It can also provide valuable insights into the actual biosynthetic pathways within organisms.[\[15\]](#)

## Enabling Technologies in Modern Synthesis

Recent decades have witnessed a revolution in the practical execution of complex synthesis, driven by the emergence of powerful new technologies. These methods offer unprecedented levels of control, efficiency, and safety.

### Flow Chemistry

Flow chemistry, or continuous flow manufacturing, represents a paradigm shift from traditional batch processing.[\[16\]](#)[\[17\]](#) In this approach, chemical reactions are conducted in a continuously flowing stream within a network of tubes or microreactors.[\[18\]](#)

- Core Principle: Reagents are pumped into a reactor where they mix and react, and the product is continuously collected.[\[18\]](#) This setup allows for precise control over reaction parameters such as temperature, pressure, and residence time.[\[16\]](#)[\[17\]](#)
- Key Advantages:
  - Enhanced Safety: Small reactor volumes minimize the risks associated with highly exothermic or hazardous reactions.[\[19\]](#)[\[20\]](#)
  - Improved Efficiency and Yield: Precise control over reaction conditions often leads to higher selectivity and reduced byproducts.[\[17\]](#)
  - Scalability: Scaling up production is achieved by running the system for longer periods, rather than using larger, potentially more dangerous reactors.[\[16\]](#)
  - Sustainability: Flow chemistry often uses smaller quantities of solvents and reagents, generating less waste.[\[17\]](#)
- Application: Flow chemistry is increasingly being adopted in the pharmaceutical industry for both drug discovery and the large-scale manufacturing of active pharmaceutical ingredients

(APIs).[\[16\]](#)[\[18\]](#)[\[19\]](#)

## Photoredox Catalysis

Photoredox catalysis utilizes visible light to initiate and drive chemical reactions.[\[21\]](#)[\[22\]](#) This technology has unlocked a vast array of new transformations by accessing reactive intermediates through single-electron transfer (SET) pathways.[\[21\]](#)[\[23\]](#)

- **Core Principle:** A photocatalyst absorbs light, promoting it to an excited state. In this state, the catalyst can engage in single-electron transfer with a substrate, generating a highly reactive radical intermediate that can then participate in bond-forming reactions.[\[21\]](#)[\[23\]](#)
- **Causality in a Nutshell:** This method allows for the formation of chemical bonds under remarkably mild conditions, often at room temperature, avoiding the need for harsh reagents or high temperatures.[\[21\]](#) It provides access to unique, open-shell reaction pathways that are complementary to traditional two-electron chemistry.[\[21\]](#)
- **Application:** Photoredox catalysis has become a powerful tool for C-H functionalization, cross-coupling reactions, and the synthesis of complex heterocyclic structures prevalent in medicinal chemistry.[\[21\]](#)[\[22\]](#)

## C-H Activation

Carbon-hydrogen (C-H) bonds are the most ubiquitous bonds in organic molecules but have traditionally been considered unreactive. C-H activation is a transformative strategy that enables the direct conversion of these inert bonds into new C-C or C-heteroatom bonds, bypassing the need for pre-functionalized starting materials.[\[24\]](#)[\[25\]](#)[\[26\]](#)

- **Core Principle:** Transition metal catalysts are used to selectively cleave a specific C-H bond and replace the hydrogen atom with a new functional group.[\[27\]](#)
- **Key Advantages:**
  - **Atom and Step Economy:** By eliminating the need for steps to install activating groups (like halides or boronic acids), C-H activation leads to shorter, more efficient, and less wasteful synthetic routes.[\[24\]](#)[\[28\]](#)

- Late-Stage Functionalization: This strategy is exceptionally powerful for modifying complex molecules, such as drug candidates, in the final stages of a synthesis.[\[24\]](#)[\[27\]](#) This allows for the rapid generation of analogs to fine-tune pharmacological properties.[\[24\]](#)
- Application: C-H activation is revolutionizing how medicinal chemists approach the synthesis of drug analogs and the optimization of lead compounds.[\[24\]](#)[\[28\]](#) It is a key technology for rapidly exploring structure-activity relationships (SAR).[\[27\]](#)

## Application Note: Synthesis of Eribulin (Halaven®)

The synthesis of Eribulin Mesylate (Halaven®), an anticancer agent used to treat breast cancer and liposarcoma, stands as a landmark achievement in industrial-scale, target-oriented synthesis.[\[29\]](#)[\[30\]](#)[\[31\]](#) It is a synthetic analog of the marine natural product halichondrin B, a molecule once considered too complex for practical synthesis.[\[31\]](#)[\[32\]](#) The successful manufacturing of Eribulin showcases the power of modern synthetic methods to tackle immense molecular complexity.[\[29\]](#)[\[33\]](#)

## Background and Significance

Eribulin is a potent inhibitor of microtubule dynamics, leading to cell cycle arrest and apoptosis in cancer cells.[\[31\]](#)[\[32\]](#) Its structure is formidable, featuring a macrocyclic core and numerous stereocenters. The total synthesis developed by Eisai is a tour de force, demonstrating how complex natural product chemistry can be translated into a life-saving drug.[\[32\]](#)[\[33\]](#)


## Key Synthetic Challenge: Macrocyclization

A critical step in the synthesis of Eribulin is the formation of the large macrocyclic ring. This is inherently challenging due to unfavorable entropic factors that favor intermolecular side reactions over the desired intramolecular cyclization.

The Eisai team employed a highly sophisticated Nozaki-Hiyama-Kishi (NHK) reaction to forge the key carbon-carbon bond that closes the macrocycle.[\[33\]](#) This reaction is remarkable for its ability to form bonds under mild conditions and in the presence of numerous sensitive functional groups. The successful implementation of this reaction on a kilogram scale for the Eribulin synthesis was a major breakthrough.[\[33\]](#)

## Workflow for a Key Synthetic Transformation (Illustrative)

The following diagram illustrates the logical flow of a key fragment coupling and the critical macrocyclization step in a complex synthesis like that of Eribulin.



[Click to download full resolution via product page](#)

Caption: Workflow for key bond formations in complex macrocyclic synthesis.

## Protocol: Nozaki-Hiyama-Kishi (NHK) Reaction for C-C Bond Formation

This protocol provides a generalized, representative procedure for an NHK coupling, a key reaction class used in the Eribulin synthesis. Note: This is an illustrative protocol and must be adapted and optimized for specific substrates. All operations should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents.

### Materials:

- Aldehyde substrate (1.0 equiv)
- Vinyl or Aryl Halide (1.2 equiv)
- Chromium(II) chloride ( $\text{CrCl}_2$ , 4.0 equiv), anhydrous
- Nickel(II) chloride ( $\text{NiCl}_2$ , 0.02 equiv), anhydrous
- Anhydrous, degassed solvent (e.g., THF or DMF)
- Stir bar, round-bottom flask, septa, and other standard glassware

### Procedure:

- **Catalyst Preparation:** To a flame-dried, three-neck round-bottom flask under a positive pressure of argon, add anhydrous  $\text{CrCl}_2$  (4.0 equiv) and anhydrous  $\text{NiCl}_2$  (0.02 equiv).
- **Solvent Addition:** Add anhydrous, degassed solvent (to achieve a ~0.1 M concentration with respect to the aldehyde) via cannula or syringe. Stir the resulting suspension vigorously for 15 minutes at room temperature. The causality here is to ensure the catalysts are well-dispersed before adding the reactants.
- **Reactant Addition:** In a separate flame-dried flask, dissolve the aldehyde substrate (1.0 equiv) and the halide (1.2 equiv) in the anhydrous solvent.

- **Reaction Initiation:** Slowly add the solution of the substrates to the stirring catalyst suspension via syringe pump over a period of 1-2 hours. A slow addition rate is critical to maintain a low concentration of the reactive organochromium species, which minimizes side reactions and favors the desired coupling.
- **Reaction Monitoring:** Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the limiting reagent (aldehyde) is consumed (typically 2-12 hours).
- **Workup:**
  - Once the reaction is complete, carefully quench the reaction by pouring it into a stirred solution of saturated aqueous ammonium chloride ( $\text{NH}_4\text{Cl}$ ).
  - Transfer the mixture to a separatory funnel and extract the aqueous layer three times with an appropriate organic solvent (e.g., ethyl acetate).
  - Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate ( $\text{Na}_2\text{SO}_4$ ), filter, and concentrate under reduced pressure.
- **Purification:** Purify the resulting crude product by flash column chromatography on silica gel to yield the desired coupled alcohol.

#### Quantitative Data Summary (Illustrative):

| Reaction Type    | Substrate Scale | Typical Yield | Key Parameters                      |
|------------------|-----------------|---------------|-------------------------------------|
| NHK Coupling     | 1-10 mmol       | 60-90%        | Anhydrous conditions, slow addition |
| Macrocyclization | <0.01 M         | 40-70%        | High dilution, slow addition        |
| C-H Activation   | 1-5 mmol        | 50-85%        | Catalyst choice, directing group    |
| Photoredox       | 0.5-2 mmol      | 65-95%        | Wavelength, photocatalyst, solvent  |

## Conclusion and Future Outlook

The synthesis of complex molecules for pharmaceutical applications is a dynamic and constantly evolving field. The strategies of TOS, DOS, and biomimetic synthesis provide the logical frameworks for approaching molecular complexity, while enabling technologies like flow chemistry, photoredox catalysis, and C-H activation provide increasingly powerful tools for execution.<sup>[16][21][24]</sup> The synergy between these strategic and technological advancements will continue to push the boundaries of what is synthetically possible. Future progress will likely involve greater integration of automation and artificial intelligence for reaction prediction and optimization, as well as the development of even more sustainable and efficient catalytic systems, ultimately accelerating the discovery and delivery of the next generation of life-saving medicines.<sup>[34][35]</sup>

## References

- Biomimetic Synthesis of Biologically Active Natural Products: An Updated Review. PubMed.
- Strategies and Advances in the Biomimetic Synthesis of Natural Products. ScienceDirect.
- Flow Chemistry in the Pharmaceutical Industry. Syrris.
- Flow Chemistry | The Pharma Master. The Pharma Master.
- Continuous API manufacturing: flow chemistry and the pharmaceutical sector. Uniqsis.
- Diversity-Oriented Synthesis at the Chemistry-Biology Interface. Brandon S. Russell, Ph.D..
- Biomimetic synthesis of natural products: Progress, challenges and prospects. EurekAlert!.
- Flow Chemistry: Pathway for Continuous API Manufacturing. Pharma's Almanac.
- Biomimetic Synthesis of Natural Products: Strategies and Challenges. ResearchGate.
- Role in API Manufacturing - Flow Chemistry. Asynt.
- Biomimetic Synthesis of Natural Products: A Journey To Learn, To Mimic, and To Be Better. ACS Publications.
- The emergence of the C–H functionalization strategy in medicinal chemistry and drug discovery. Chemical Communications (RSC Publishing).
- Diversity-Oriented Synthesis of Fragments for Fragment-Based Drug Discovery. Harvard University.
- DIVERSITY-ORIENTED SYNTHESIS. David Spring's group.
- New Methods in Synthesis and Development for Pharmaceuticals. NCBI.
- Preparative Scale Applications of C-H Activation in Medicinal Chemistry. PubMed.
- Diversity-oriented synthesis as a tool for the discovery of novel biologically active small molecules. PubMed.
- Illuminating Progress: Recent Advances in Photoredox Catalysis. Sigma-Aldrich.
- Story of Eribulin Mesylate: Development of the Longest Drug Synthesis. Semantic Scholar.

- C-H Activation. ACS GCI Pharmaceutical Roundtable.
- Eribulin. Wikipedia.
- C-H Functionalization-Based Strategy in the Synthesis and Late-Stage Modification of Drug and Bioactive Molecules. ResearchGate.
- Recent Applications of Diversity-Oriented Synthesis Toward Novel, 3-Dimensional Fragment Collections. Frontiers.
- Recent Advances in Photoredox Catalysis for Organic Synthesis. MDPI.
- C-H Functionalization. Ellman Laboratory - Yale University.
- Target-oriented and diversity-oriented organic synthesis in drug discovery. PubMed.
- Story of Eribulin Mesylate: Development of the Longest Drug Synthesis. ResearchGate.
- Photoredox Catalysis for Sustainable Chemical Synthesis/Medicinal Chemistry. MDPI.
- Photoredox Catalysis in Organic Chemistry. PMC - NIH.
- New Trends in Synthetic Medicinal Chemistry. NIH.
- "Hidden" Mechanisms in Photoredox Catalysis: Strategies to Promote Challenging Redox Events. University of Michigan.
- Recent Developments in Chemoenzymatic Synthesis for Complex Molecule Construction. Journal of Chemical and Pharmaceutical Research.
- Commercial Manufacture of Halaven®. Thieme.
- Eribulin Mesylate: Mechanism of Action of a Unique Microtubule Targeting Agent. PMC.
- Target-oriented synthesis Definition. Fiveable.
- Accelerating Drug Discovery: Synthesis of Complex Chemotypes via Multicomponent Reactions. PMC - NIH.
- Green Chemistry Approaches in Pharmaceutical Synthesis: Sustainable Methods for Drug Development. MDPI.
- Analysis of Past and Present Synthetic Methodologies on Medicinal Chemistry. ACS Publications.
- Target-oriented and diversity-oriented organic synthesis in drug discovery. Broad Institute.
- Chemical Synthesis in Pharmaceuticals: Key Components and Best Practices. Reachem.
- Teaching Target-Oriented and Diversity-Oriented Organic Synthesis at Harvard University. ResearchGate.
- Triazolopyridines: Advances in Synthesis and Applications. BIOENGINEER.ORG.
- TOS, focused library synthesis and DOS; a comparison of the planning... ResearchGate.
- Atezolizumab. Wikipedia.
- Special Issue "Advances in Drug Discovery and Synthesis". MDPI.
- This cancer-fighting molecule took 50 years to build. ScienceDaily.
- Atezolizumab: First Global Approval. ResearchGate.
- Tecentriq (atezolizumab) dosing, indications, interactions, adverse effects, and more. Medscape.

- Atezolizumab. StatPearls - NCBI Bookshelf.
- TECENTRIQ (atezolizumab) injection. [accessdata.fda.gov](https://accessdata.fda.gov).

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

- 1. Biomimetic Synthesis of Biologically Active Natural Products: An Updated Review - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 2. New Methods in Synthesis and Development for Pharmaceuticals - Health and Medicine - NCBI Bookshelf [[ncbi.nlm.nih.gov](https://ncbi.nlm.nih.gov)]
- 3. Chemical Synthesis in Pharmaceuticals: Key Components and Best Practices - Reachem [[reachemchemicals.com](https://reachemchemicals.com)]
- 4. [www-spring.ch.cam.ac.uk](http://www-spring.ch.cam.ac.uk) [[www-spring.ch.cam.ac.uk](http://www-spring.ch.cam.ac.uk)]
- 5. Accelerating Drug Discovery: Synthesis of Complex Chemotypes via Multicomponent Reactions - PMC [[pmc.ncbi.nlm.nih.gov](https://pmc.ncbi.nlm.nih.gov)]
- 6. Diversity-Oriented Synthesis at the Chemistry-Biology Interface | Brandon S. Russell, Ph.D. [[brandon-russell.com](https://brandon-russell.com)]
- 7. [fiveable.me](https://fiveable.me) [[fiveable.me](https://fiveable.me)]
- 8. Target-oriented and diversity-oriented organic synthesis in drug discovery. | Broad Institute [[broadinstitute.org](https://broadinstitute.org)]
- 9. Target-oriented and diversity-oriented organic synthesis in drug discovery - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 10. Diversity-oriented synthesis as a tool for the discovery of novel biologically active small molecules - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 11. Frontiers | Recent Applications of Diversity-Oriented Synthesis Toward Novel, 3-Dimensional Fragment Collections [[frontiersin.org](https://frontiersin.org)]
- 12. Strategies and Advances in the Biomimetic Synthesis of Natural Products [[engineering.org.cn](https://engineering.org.cn)]
- 13. Biomimetic synthesis of natural products: Progress, challenges and prospects | EurekAlert! [[eurekalert.org](https://eurekalert.org)]

- [14. researchgate.net \[researchgate.net\]](#)
- [15. pubs.acs.org \[pubs.acs.org\]](#)
- [16. syrris.com \[syrris.com\]](#)
- [17. thepharmamaster.com \[thepharmamaster.com\]](#)
- [18. pharmanalmanac.com \[pharmanalmanac.com\]](#)
- [19. Continuous API manufacturing: flow chemistry and the pharmaceutical sector - Chemical Industry Journal \[chemicalindustryjournal.co.uk\]](#)
- [20. asynt.com \[asynt.com\]](#)
- [21. sigmaaldrich.com \[sigmaaldrich.com\]](#)
- [22. ijpsjournal.com \[ijpsjournal.com\]](#)
- [23. Photoredox Catalysis in Organic Chemistry - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [24. The emergence of the C–H functionalization strategy in medicinal chemistry and drug discovery - Chemical Communications \(RSC Publishing\) \[pubs.rsc.org\]](#)
- [25. C-H Activation – ACS GCI Pharmaceutical Roundtable \[learning.acsgcipr.org\]](#)
- [26. C-H Functionalization | Ellman Laboratory \[ellman.chem.yale.edu\]](#)
- [27. researchgate.net \[researchgate.net\]](#)
- [28. Preparative Scale Applications of C-H Activation in Medicinal Chemistry - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [29. Story of Eribulin Mesylate: Development of the Longest Drug Synthesis | Semantic Scholar \[semanticscholar.org\]](#)
- [30. Eribulin - Wikipedia \[en.wikipedia.org\]](#)
- [31. researchgate.net \[researchgate.net\]](#)
- [32. Eribulin Mesylate: Mechanism of Action of a Unique Microtubule Targeting Agent - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [33. thieme-connect.com \[thieme-connect.com\]](#)
- [34. mdpi.com \[mdpi.com\]](#)
- [35. mdpi.com \[mdpi.com\]](#)
- [To cite this document: BenchChem. \[Application Notes & Protocols for Complex Molecule and Pharmaceutical Synthesis\]. BenchChem, \[2026\]. \[Online PDF\]. Available at: \[https://www.benchchem.com/product/b1371541/docs#application-notes-protocols-for-complex-molecule-and-pharmaceutical-synthesis\]](#)

**Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)